Cas no 2101196-53-4 (1H-Pyrazole-5-carboxamide, 4-amino-1-methyl-N-[3-(1-methylethoxy)propyl]-)

• Product Name: 1H-Pyrazole-5-carboxamide, 4-amino-1-methyl-N-[3-(1-methylethoxy)propyl]-
• CAS No: 2101196-53-4
• MF: C₁₁H₂₀N₄O₂
• MW: 240.302102088928
• CID: 5222693
• Update Time: 2025-10-29

1H-Pyrazole-5-carboxamide, 4-amino-1-methyl-N-[3-(1-methylethoxy)propyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxamide, 4-amino-1-methyl-N-[3-(1-methylethoxy)propyl]-

• Inchi： 1S/C11H20N4O2/c1-8(2)17-6-4-5-13-11(16)10-9(12)7-14-15(10)3/h7-8H,4-6,12H2,1-3H3,(H,13,16)
• InChI Key： BEZKEKCTKHXGBV-UHFFFAOYSA-N
• SMILES： N1(C)C(C(NCCCOC(C)C)=O)=C(N)C=N1

Additional information on 1H-Pyrazole-5-carboxamide, 4-amino-1-methyl-N-[3-(1-methylethoxy)propyl]-

Introduction to 1H-Pyrazole-5-carboxamide, 4-amino-1-methyl-N-[3-(1-methylethoxy)propyl]- (CAS No. 2101196-53-4)

1H-Pyrazole-5-carboxamide, 4-amino-1-methyl-N-[3-(1-methylethoxy)propyl]- (CAS No. 2101196-53-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for the development of new therapeutic agents. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of this compound.

The chemical structure of 1H-Pyrazole-5-carboxamide, 4-amino-1-methyl-N-[3-(1-methylethoxy)propyl]- is defined by its core pyrazole ring and the functional groups attached to it. The presence of an amino group at the 4-position and a methyl group at the 1-position, along with the substituted propyl chain carrying a methylethoxy group, contributes to its distinct chemical properties. These structural elements are crucial for its interactions with biological targets and its potential pharmacological effects.

The synthesis of 1H-Pyrazole-5-carboxamide, 4-amino-1-methyl-N-[3-(1-methylethoxy)propyl]- involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common approach involves the condensation of a suitable pyrazole derivative with an appropriate amine in the presence of a coupling agent. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes, reducing the use of hazardous reagents and improving overall sustainability.

In terms of biological activity, 1H-Pyrazole-5-carboxamide, 4-amino-1-methyl-N-[3-(1-methylethoxy)propyl]- has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have indicated that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. Additionally, it has exhibited anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines.

The pharmacokinetic profile of 1H-Pyrazole-5-carboxamide, 4-amino-1-methyl-N-[3-(1-methylethoxy)propyl]- is another critical aspect that has been extensively studied. Preclinical data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain sufficient concentrations to exert its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1H-Pyrazole-5-carboxamide, 4-amino-1-methyl-N-[3-(1-methylethoxy)propyl]- in various disease conditions. Early results from phase I trials have shown promising outcomes with minimal adverse effects. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent.

In conclusion, 1H-Pyrazole-5-carboxamide, 4-amino-1-methyl-N-[3-(1-methylethoxy)propyl]- (CAS No. 2101196-53-4) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and promising biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound holds great promise for contributing to the discovery and development of new therapeutic strategies.